SNIPER(ABL)-38
Overview
Description
SNIPER(ABL)-38 is a specific and nongenetic IAP-dependent protein eraser (SNIPER) which acts as a protein degradation inducer of oncogenic BCR-ABL protein.
Scientific Research Applications
Optical and Acoustical Technologies for Protection
Research has shown advancements in the detection of snipers on the battlefield, combining acoustical detection with sensor network data, active imaging, and 3D audio communication. This approach is used for the protection of camps, convoys, and dismounted soldiers, detecting and localizing sniper attacks, and relaying threat positions for fast response (Hengy et al., 2014).
Software Framework for Non-collider Physics Experiments
SNiPER has been developed as a software framework tailored for nuclear reactor neutrino and cosmic ray experiments. Its design focuses on execution efficiency and flexibility, operating on an open structure with a compact kernel for software components management and event execution control (Zou et al., 2015).
Acoustic Localization of Sniper Shots
Studies on acoustic localization of sniper shots have been instrumental in improving soldier protection. Mobile antennas on helmets were used for real-time detection, classification, and localization of sniper shots, showing effectiveness in various scenarios (Hengy et al., 2011).
Event Buffer Management in High Energy Physics
The SNiPER framework is used in high-energy physics experiments for event buffer management. It supports multithreading computing and facilitates events correlation analysis, playing a crucial role in neutrino experiments (Zou et al., 2019).
Parallel Computing Based on Intel TBB
SNiPER's development includes the implementation of parallel computing to enhance data processing efficiency. This is achieved using Intel Threading Building Blocks (TBB), allowing the system to deal with critical resources like disk I/O and memory management in high energy physics experiments (Zou et al., 2018).
Shooter Localization in Urban Terrain
Advancements in sniper detection and localization, particularly in urban environments, have been achieved using systems based on acoustic measurements. These systems can determine a shooter's location and the bullet's trajectory with high accuracy (Maróti et al., 2004).
Firing Accuracy Improvement
The application of orthogonal experiment methods has been used to optimize the design of sniper rifles for improved firing accuracy. This involves statistical analysis of test data to determine optimal process parameters (Pla Military, 2014).
Wireless Acoustic Modules for Data Fusion
The development of wireless acoustic modules for real-time data fusion has been instrumental in sniper localization. These modules help in asynchronous localization of sniper shots using algorithms that process data measured in various environments (Hengy et al., 2012).
Multi-Scale Training in Visual Recognition
SNIPER is an algorithm for efficient multi-scale training in instance-level visual recognition tasks. It processes context regions around ground-truth instances and is used for object detection in datasets like COCO (Singh et al., 2018).
Cat-Eye Target Imaging System
Research on cat-eye target imaging systems focuses on detecting snipers using a dual-channel active laser detection system. This system is effective in detecting faint echo signals from cat-eye targets and obtaining sniper position information (Zheng et al., 2013).
properties
Product Name |
SNIPER(ABL)-38 |
|---|---|
Molecular Formula |
C52H64ClN11O8S2 |
Molecular Weight |
1070.72 |
IUPAC Name |
N-(2-Chloro-6-methylphenyl)-2-((6-(4-(2-(2-(2-(3-(2-((S)-1-((S)-2-cyclohexyl-2-((S)-2-(methylamino)propanamido)acetyl)pyrrolidin-2-yl)thiazole-4-carbonyl)phenoxy)ethoxy)ethoxy)acetyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxamide |
InChI |
InChI=1S/C52H64ClN11O8S2/c1-32-11-8-16-38(53)45(32)60-49(68)41-29-55-52(74-41)59-42-28-43(57-34(3)56-42)62-19-21-63(22-20-62)44(65)30-71-24-23-70-25-26-72-37-15-9-14-36(27-37)47(66)39-31-73-50(58-39)40-17-10-18-64(40)51(69)46(35-12-6-5-7-13-35)61-48(67)33(2)54-4/h8-9,11,14-16,27-29,31,33,35,40,46,54H,5-7,10,12-13,17-26,30H2,1-4H3,(H,60,68)(H,61,67)(H,55,56,57,59)/t33-,40-,46-/m0/s1 |
InChI Key |
AEDCCZDEUGMQBZ-DNGMMYLASA-N |
SMILES |
O=C(C1=CN=C(NC2=NC(C)=NC(N3CCN(C(COCCOCCOC4=CC=CC(C(C5=CSC([C@H]6N(C([C@H](C7CCCCC7)NC([C@@H](NC)C)=O)=O)CCC6)=N5)=O)=C4)=O)CC3)=C2)S1)NC8=C(C)C=CC=C8Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SNIPER(ABL)-38 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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